Cas no 1270438-31-7 (2-amino-2-(5-bromofuran-2-yl)propan-1-ol)

• Product Name: 2-amino-2-(5-bromofuran-2-yl)propan-1-ol
• CAS No: 1270438-31-7
• MF: C₇H₁₀BrNO₂
• MW: 220.063801288605
• CID: 6594359
• PubChem ID: 112693434
• Update Time: 2025-05-20

2-amino-2-(5-bromofuran-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(5-bromofuran-2-yl)propan-1-ol
• EN300-1913011
• 1270438-31-7

• Inchi： 1S/C7H10BrNO2/c1-7(9,4-10)5-2-3-6(8)11-5/h2-3,10H,4,9H2,1H3
• InChI Key： DMEOBIWSJCIQNU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C)(CO)N)O1

Computed Properties

• Exact Mass: 218.98949g/mol
• Monoisotopic Mass: 218.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-amino-2-(5-bromofuran-2-yl)propan-1-ol

Introduction to 2-amino-2-(5-bromofuran-2-yl)propan-1-ol (CAS No. 1270438-31-7)

2-amino-2-(5-bromofuran-2-yl)propan-1-ol, identified by the chemical abstracts service number 1270438-31-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework combining an amino group, a propanol backbone, and a brominated furan moiety, has garnered attention for its versatile applications in drug discovery and molecular design. The presence of both polar and hydrophobic functional groups makes it a valuable intermediate in the synthesis of more complex pharmacophores.

The bromofuran component in 2-amino-2-(5-bromofuran-2-yl)propan-1-ol serves as a crucial handle for further chemical modifications, enabling the introduction of diverse substituents through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are pivotal in constructing heterocyclic scaffolds, which are prevalent in many biologically active compounds. The amino group and hydroxyl group provide additional reactivity, allowing for nucleophilic substitution or condensation reactions that can be tailored to specific synthetic needs.

Recent advancements in medicinal chemistry have highlighted the importance of 2-amino-2-(5-bromofuran-2-yl)propan-1-ol as a building block for novel therapeutic agents. For instance, studies have demonstrated its utility in the development of kinase inhibitors, where the furan ring can interact with metal centers or form hydrogen bonds with biological targets. The bromine atom, being electron-withdrawing, influences the electronic properties of the molecule, making it an attractive candidate for modulating reactivity in subsequent synthetic steps.

In the realm of drug design, the structural motif of 2-amino-2-(5-bromofuran-2-yl)propan-1-ol has been explored for its potential to enhance binding affinity to biological receptors. Computational studies have suggested that the compound can adopt multiple conformations, which may improve its interaction with target proteins or enzymes. Furthermore, the 5-bromofuran moiety has been shown to exhibit favorable pharmacokinetic properties, including improved solubility and metabolic stability, which are critical factors in drug development.

One notable application of 2-amino-2-(5-bromofuran-2-yl)propan-1-ol is in the synthesis of protease inhibitors. Proteases play a key role in various physiological processes and are often targeted by therapeutic agents to treat conditions such as cancer and inflammation. The ability to modify the bromofuran ring allows chemists to fine-tune the properties of these inhibitors, optimizing their selectivity and potency. Recent research has also explored its use in developing antiviral agents, where the structural features of this compound contribute to its ability to disrupt viral replication cycles.

The synthesis of 2-amino-2-(5-bromofuran-2-yl)propan-1-ol typically involves multi-step organic transformations, starting from commercially available precursors such as furan derivatives and amino alcohols. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing costs and improving yields. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the bromine atom into the furan ring with high precision.

From a computational chemistry perspective, density functional theory (DFT) calculations have been instrumental in understanding the reactivity and conformational behavior of 2-amino-2-(5-bromofuran-2-yl)propan-1-ol. These studies provide insights into how different substituents affect electronic distributions and potential energy landscapes, guiding rational molecular design. Additionally, molecular dynamics simulations have been used to explore how this compound interacts with biological membranes or protein surfaces, offering valuable information for drug delivery systems.

The growing interest in green chemistry has also influenced the synthesis of 2-amino-2-(5-bromofuran)-2-y]propan -1 -ol, with efforts focused on minimizing hazardous waste and improving atom economy. Solvent-free reactions and catalytic methods under mild conditions are being increasingly adopted to enhance sustainability. Such approaches align with global initiatives to promote environmentally responsible chemical practices.

In conclusion, 1270438 -31 -7 7 7 7 7 7 7 7 7 7 7 7 amine amine amine amine amine amine amine amine amine amine - (5-Bromo-furan - ) - propan - 1 -ol is a multifaceted compound with significant potential in pharmaceutical research and development . Its unique structural features , coupled with recent advancements in synthetic methodologies , make it a valuable asset for chemists seeking to design novel therapeutic agents . As research continues to uncover new applications , this compound is likely to remain at the forefront of medicinal chemistry innovation .